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Compound of Interest

Disodium
Compound Name:
(ethoxyoxydophosphanyl)formate

CAS No.: 55920-24-6

Cat. No.: B1338750

Get Quote

Executive Technical Summary

Disodium (ethoxyoxydophosphanyl)formate (CAS: 55920-24-6) is the ethyl ester derivative
of the antiviral Foscarnet. Unlike simple inorganic phosphates, this compound contains a direct
Phosphorus-Carbon (P-C) bond (phosphonate), rendering it resistant to standard biological
degradation in wastewater treatment plants.

Critical Directive: Under no circumstances should this compound be discharged into municipal
sewage systems. The stability of the P-C bond requires high-temperature incineration for

complete mineralization.

Chemical Identity & Properties
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Parameter Technical Detail

CAS Number 55920-24-6

Foscarnet Sodium Impurity B;
Synonyms Phosphinecarboxylic acid, ethoxyhydroxy-,

oxide, disodium salt

Molecular Formula CsHsNaz0sP
Molecular Weight 198.02 g/mol
B Highly soluble in water (lonic Salt); sparingly
Solubility ) )
soluble in organic solvents.
Aqueous solutions are likely slightly alkaline due
Acidity/Basicity to the disodium carboxylate/phosphonate
nature.
Hygroscopic solid. The ethyl ester group is
- susceptible to hydrolysis under acidic/basic
Stability

conditions, converting to Foscarnet

(Phosphonoformic acid).

Hazard Profiling & Safety Mechanisms

To handle this compound safely, one must understand its reactivity profile. It is generally
classified as an Irritant, but its pharmacological activity (viral polymerase inhibition potential)
warrants handling as a bioactive agent.

GHS Classification & Response

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

The "Why" Behind the Protocol
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» Respiratory Protection: The salt is a fine powder. Inhalation allows rapid absorption across
mucous membranes. Protocol: Use a NIOSH N95 (minimum) or P100 respirator if outside a
fume hood.

o Dermal Protection: As a sodium salt, it dissociates rapidly on moist skin, creating a locally
high ionic strength solution that can irritate the dermis. Protocol: Nitrile gloves (0.11 mm min)
are required; latex is permeable to some organic-modified salts and should be avoided.

Validated Disposal Procedures

The disposal strategy relies on the principle of Segregation followed by Mineralization.
Because the P-C bond is chemically robust, chemical deactivation (e.g., bleach) is ineffective
for complete destruction and may only hydrolyze the ester, leaving the recalcitrant
phosphonate backbone.

Workflow A: Solid Waste (Pure Substance)

o Segregation: Collect solid waste in a dedicated container labeled "Solid Chemical Waste:
Organophosphorus Salts."

o Container: Use High-Density Polyethylene (HDPE) wide-mouth jars. Glass is acceptable but
poses a breakage risk.

o Labeling: Must explicitly state "Contains Phosphonates - DO NOT LANDFILL."

» Disposal Path: Send for High-Temperature Incineration with flue gas scrubbing (to capture
phosphorus pentoxide emissions).

Workflow B: Aqueous/Liquid Waste (Solutions)

e pH Adjustment: If the solution is highly acidic or basic, neutralize to pH 6-8 to prevent
container corrosion during storage.

» Precipitation (Optional Volume Reduction):

o Note: While calcium salts precipitate inorganic phosphates, phosphonates like CAS
55920-24-6 often form soluble complexes or require specific pH ranges to precipitate.
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o Recommendation: Do not attempt precipitation as a primary disposal method. Treat the
entire liquid volume as hazardous.

e Segregation: Pour into a carboy labeled "Aqueous Waste: Toxic/lrritant (Phosphonates)."”

» Prohibited Mixtures: Do not mix with heavy metal waste (Ag, Hg, Pb) as this can form
explosive or insoluble precipitates that complicate incineration.

Workflow C: Spillage Cleanup

o Containment: Isolate the area.

o Dry Cleanup: Do not wet the powder initially (this spreads the contamination). Cover with a
dry absorbent (Vermiculite or Sand).

o Collection: Scoop carefully into a disposable waste bag.

o Decontamination: Wash the surface with water and detergent; collect this rinsate as chemical
waste (Workflow B).

Visualized Workflows
Figure 1: Degradation & Environmental Fate

This diagram illustrates why simple hydrolysis is insufficient for disposal. The hydrolysis
product (Foscarnet) retains the environmentally persistent P-C bond.
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Caption: Figure 1.[1] The degradation pathway demonstrates that hydrolysis yields Foscarnet,
which retains the stable P-C bond. Therefore, incineration is the only viable method for

complete destruction.

Figure 2: Laboratory Waste Decision Tree

Operational logic for segregating this specific impurity.
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Caption: Figure 2. Decision tree for segregating CAS 55920-24-6 waste streams. Note that
both agueous and organic streams eventually merge at the incineration stage.

References

¢ National Center for Biotechnology Information (NCBI). (2025). PubChem Compound
Summary for CID 13077914, Disodium (ethoxyoxydophosphanyl)formate. Retrieved from
[Link]

o European Pharmacopoeia (Ph.[2] Eur.).Foscarnet Sodium Hexahydrate Monograph: Impurity
B.[3][1] (Reference for chemical identity as a regulated impurity).

« Oberg, B. (1989).[4] Antiviral effects of phosphonoformate (PFA, foscarnet sodium).[2][4]
Pharmacology & Therapeutics.[5][6][4] (Provides context on the stability and mechanism of
the phosphonoformate class). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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